Cas no 1227918-06-0 (4-Bromo-2-fluoro-6-hydroxybenzonitrile)

4-Bromo-2-fluoro-6-hydroxybenzonitrile structure
1227918-06-0 structure
Product Name:4-Bromo-2-fluoro-6-hydroxybenzonitrile
CAS No:1227918-06-0
MF:C7H3BrFNO
MW:216.007224321365
MDL:MFCD28291984
CID:4579247
PubChem ID:58504630
Update Time:2024-11-04

4-Bromo-2-fluoro-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-fluoro-6-hydroxybenzonitrile
    • CL9405
    • AS-46333
    • MFCD28291984
    • AKOS027290748
    • 1227918-06-0
    • CS-0369457
    • ARDAEBQYIBXEMA-UHFFFAOYSA-N
    • SCHEMBL1317673
    • 4-Bromo-2-fluoro-6-hydroxybenzonitrile
    • MDL: MFCD28291984
    • Inchi: 1S/C7H3BrFNO/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2,11H
    • InChI Key: ARDAEBQYIBXEMA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C#N)=C(C=1)O)F

Computed Properties

  • Exact Mass: 214.93820g/mol
  • Monoisotopic Mass: 214.93820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44

4-Bromo-2-fluoro-6-hydroxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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abcr
AB481660-1 g
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€331.20 2022-07-29
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